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Compound of Interest

Compound Name: 2-(4-Chlorobutyl)-1,3-dioxolane

Cat. No.: B038741

An In-depth Technical Guide to the Safe Handling of 2-(4-Chlorobutyl)-1,3-dioxolane
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-(4-Chlorobutyl)-1,3-
dioxolane (CAS No. 118336-86-0), a chemical intermediate used in various synthetic
applications. Adherence to these guidelines is critical to ensure the safety of laboratory
personnel and the integrity of research.

Physicochemical and Toxicological Data

A summary of the key physicochemical and toxicological properties of 2-(4-Chlorobutyl)-1,3-
dioxolane is presented below. This data is essential for a comprehensive risk assessment prior
to handling the substance.

Table 1: Physicochemical Properties of 2-(4-
Chlorobutyl)-1,3-dioxolane
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Property Value Reference
CAS Number 118336-86-0 [1][2][3]
Molecular Formula C7H13CIO2 [11[2][3]
Molecular Weight 164.63 g/mol [1112][3]
Appearance Colorless to light yellow liquid [3]

Boiling Point 56-58 °C @ 0.1 mmHg93-94 G

°C @ 12 mmHg
Density 1.109 g/mL at 20 °C [1112][3]

Refractive Index

n20/D 1.457

[1](2]

Flash Point

85.0 °C (185.0 °F) - closed cup

[1](2]

Storage Temperature

2-8°C under inert gas

[3]

Table 2: Hazard Identification and Classification

Hazard Classification

Details

Reference

GHS Pictogram

GHSO06 (Skull and crossbones)

[1](2]

Signal Word

Danger

[1](21[3]

Hazard Statements

H301: Toxic if swallowed

[1](21(3]

Precautionary Statements

P264, P270, P301 + P310,
P405, P501

[1]2]

Hazard Class

Acute Toxicity, Oral (Category
3)

[1](2]

Storage Class Code

6.1C: Combustible, acute toxic
Cat. 3

[1](2]

Experimental Protocols: Safe Handling and Use

The following protocols are designed to minimize risk during the handling and use of 2-(4-

Chlorobutyl)-1,3-dioxolane in a laboratory setting. These are general guidelines and should
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be adapted to specific experimental conditions in consultation with a qualified safety

professional.

General Laboratory Workflow

This workflow outlines the essential steps for safely handling 2-(4-Chlorobutyl)-1,3-dioxolane

from receipt to disposal.
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General Laboratory Workflow for 2-(4-Chlorobutyl)-1,3-dioxolane
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Click to download full resolution via product page

Caption: A typical workflow for handling 2-(4-Chlorobutyl)-1,3-dioxolane.
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Detailed Methodologies

o Engineering Controls: All work with 2-(4-Chlorobutyl)-1,3-dioxolane must be conducted in a
properly functioning chemical fume hood. Use explosion-proof electrical, ventilating, and
lighting equipment.[4] Ensure that eyewash stations and safety showers are readily
accessible.[4]

o Personal Protective Equipment (PPE):
o Eye and Face Protection: Wear chemical safety goggles and a face shield.[1][2][5]

o Hand Protection: Chemical-resistant gloves such as neoprene, butyl rubber, or Viton are
recommended. Inspect gloves for integrity before each use.[6]

o Skin and Body Protection: Wear a flame-retardant laboratory coat.

o Respiratory Protection: If there is a risk of inhalation, use a NIOSH-approved respirator
with an organic vapor cartridge.[2]

e Handling Procedures:

o

Avoid contact with skin, eyes, and clothing.[4]

[¢]

Do not inhale vapors or mists.

o

Keep away from heat, sparks, and open flames.[4]

[e]

Use non-sparking tools and take precautionary measures against static discharge.[4][7]

o

Ground and bond containers when transferring material.[4]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3] The
recommended storage temperature is 2-8°C under an inert atmosphere (e.g., nitrogen or
argon).[3] Store in a locked cabinet or other secure area.[3]

e Disposal: Dispose of waste in accordance with local, state, and federal regulations. This
material should be treated as hazardous waste.
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Emergency Procedures

Prompt and appropriate action is crucial in the event of an emergency involving 2-(4-

Chlorobutyl)-1,3-dioxolane.

Emergency Response Workflow

Emergency Response for Spills and Exposures
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Caption: Workflow for responding to spills or personnel exposure.

First Aid Measures

« Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.[5]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water. Seek medical attention.[5]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Continue rinsing. Seek immediate medical attention.[4]

 Ingestion: Toxic if swallowed. Immediately call a poison control center or doctor. Do not
induce vomiting.[3][6]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

» Specific Hazards: The substance is combustible. Vapors can form explosive mixtures with air
and may travel to an ignition source and flash back.[4][8] Hazardous decomposition products
include carbon monoxide, carbon dioxide, and hydrogen chloride gas. Containers may
explode when heated.[8]

» Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[4][6]

Accidental Release Measures

e Personal Precautions: Evacuate unnecessary personnel from the area. Do not breathe
vapors and avoid contact with the substance. Ensure adequate ventilation and eliminate all
ignition sources.

o Environmental Precautions: Prevent the material from entering drains or waterways.
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o Containment and Cleanup: Absorb the spill with an inert, non-combustible material (e.qg.,
sand, earth, vermiculite).[4][7] Collect the absorbed material using spark-proof tools and
place it in a sealed container for disposal as hazardous waste.[4][7]

Stability and Reactivity
» Reactivity: May form explosive peroxides upon exposure to air.[8][9]
o Chemical Stability: Stable under recommended storage conditions.

o Conditions to Avoid: Heat, flames, sparks, and other ignition sources.[9] Exposure to moist
air or water.[4]

e Incompatible Materials: Strong oxidizing agents and strong acids.[4][8]

e Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, and hydrogen chloride gas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-(4-Chlorobutyl)-1,3-dioxolane safety and handling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b038741#2-4-chlorobutyl-1-3-dioxolane-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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